Cas no 88017-33-8 (Oxirane, [[2-bromo-4-(2-ethoxyethoxy)phenoxy]methyl]-)
88017-33-8 structure
Product Name:Oxirane, [[2-bromo-4-(2-ethoxyethoxy)phenoxy]methyl]-
CAS No:88017-33-8
MF:C13H17BrO4
MW:317.175683736801
CID:648359
PubChem ID:71411456
Update Time:2025-04-19
Oxirane, [[2-bromo-4-(2-ethoxyethoxy)phenoxy]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Oxirane, [[2-bromo-4-(2-ethoxyethoxy)phenoxy]methyl]-
- 2-[[2-bromo-4-(2-ethoxyethoxy)phenoxy]methyl]oxirane
- 2-{[2-Bromo-4-(2-ethoxyethoxy)phenoxy]methyl}oxirane
- 88017-33-8
- DTXSID30831066
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- Inchi: 1S/C13H17BrO4/c1-2-15-5-6-16-10-3-4-13(12(14)7-10)18-9-11-8-17-11/h3-4,7,11H,2,5-6,8-9H2,1H3
- InChI Key: QWUUPRBGPJYRHJ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1OCC1CO1)OCCOCC
Computed Properties
- Exact Mass: 316.03102g/mol
- Monoisotopic Mass: 316.03102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 40.2Ų
Oxirane, [[2-bromo-4-(2-ethoxyethoxy)phenoxy]methyl]- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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